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Compound of Interest

Compound Name: Dimethyl acetylenedicarboxylate

Cat. No.: B127807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl acetylenedicarboxylate (DMAD) is a highly versatile and reactive organic

compound with the chemical formula C₆H₆O₄. As a diester featuring a carbon-carbon triple

bond conjugated with two ester groups, DMAD is a potent electrophile. This reactivity makes it

a valuable reagent in a wide array of organic syntheses, most notably in cycloaddition reactions

such as the Diels-Alder reaction and as a Michael acceptor. Its utility extends to the synthesis

of complex heterocyclic compounds, pharmaceuticals, and advanced materials. This technical

guide provides an in-depth overview of the physical properties and associated hazards of

dimethyl acetylenedicarboxylate, offering critical information for its safe and effective

handling in a laboratory setting.

Physical Properties
The physical characteristics of dimethyl acetylenedicarboxylate are well-documented,

providing a clear profile of the substance under various conditions. These properties are crucial

for its proper storage, handling, and use in experimental setups.
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The key physical properties of dimethyl acetylenedicarboxylate are summarized in the table

below for easy reference.

Property Value Reference

Molecular Formula C₆H₆O₄

Molar Mass 142.11 g/mol

Appearance Colorless to yellow liquid

Density 1.156 g/mL at 25 °C

Melting Point -18 °C

Boiling Point 95-98 °C at 19 mmHg

Flash Point 86 °C (closed cup)

Solubility
Soluble in most organic

solvents; insoluble in water.

Refractive Index (n20/D) 1.447

Experimental Protocols for Physical Property
Determination
The following are generalized experimental protocols for determining the key physical

properties of liquid compounds like dimethyl acetylenedicarboxylate. These are based on

standard laboratory procedures.

1.2.1. Determination of Melting Point (for low-melting substances)

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state. For substances with a melting point below room temperature, a cooling

method is employed.

Methodology:

A small sample of dimethyl acetylenedicarboxylate is placed in a capillary tube.
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The capillary tube is attached to a thermometer.

The assembly is placed in a cooling bath (e.g., a mixture of ice and salt or a cryostat).

The temperature of the bath is slowly lowered.

The temperature at which the first crystals appear and the temperature at which the entire

sample solidifies are recorded as the freezing range, which corresponds to the melting

range.

1.2.2. Determination of Boiling Point at Reduced Pressure

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding pressure. For heat-sensitive compounds or those with high atmospheric

boiling points, determination at reduced pressure is preferred to prevent decomposition.

Methodology:

A small volume of dimethyl acetylenedicarboxylate is placed in a distillation flask with a

boiling chip.

The flask is connected to a vacuum source and a manometer to monitor the pressure. A

condenser and receiving flask are also attached.

The apparatus is evacuated to the desired pressure (e.g., 19 mmHg).

The flask is gently heated in a heating mantle or oil bath.

The temperature at which the liquid boils and a steady stream of condensate is observed

is recorded as the boiling point at that pressure.

1.2.3. Determination of Density using a Pycnometer

Principle: Density is the mass per unit volume of a substance. A pycnometer is a flask with a

specific, accurately known volume, used for precise density measurements of liquids.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b127807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The empty, clean, and dry pycnometer is accurately weighed (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m₂). The volume of the pycnometer (V) can be calculated using the known density of

water at that temperature.

The pycnometer is emptied, dried, and then filled with dimethyl acetylenedicarboxylate
at the same temperature and weighed (m₃).

The density of dimethyl acetylenedicarboxylate (ρ) is calculated using the formula: ρ =

(m₃ - m₁) / V.

1.2.4. Determination of Flash Point (Pensky-Martens Closed-Cup Method - ASTM D93)

Principle: The flash point is the lowest temperature at which a liquid can form an ignitable

mixture in air near its surface. The Pensky-Martens closed-cup method is suitable for liquids

with a flash point above 40°C.

Methodology:

A brass test cup is filled with the sample to a specified level.

The cup is heated at a slow, constant rate.

A stirring mechanism ensures uniform temperature distribution.

At regular temperature intervals, an ignition source is briefly introduced into the vapor

space above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a distinct flash.

Hazards and Safety Information
Dimethyl acetylenedicarboxylate is a hazardous chemical that requires careful handling to

avoid adverse health effects and accidents.

GHS Classification and Hazards
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 GHS07 Warning

H302: Harmful if

swallowed.

Skin

Corrosion/Irritatio

n

Category 1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.

Serious Eye

Damage/Eye

Irritation

Category 1 GHS05 Danger

H318: Causes

serious eye

damage.

Flammable

Liquids
Category 4 None Warning

H227:

Combustible

liquid.

Toxicological Properties
Acute Oral Toxicity (LD50): The median lethal dose (LD50) for oral administration in mice is

reported to be 550 mg/kg.

Skin Corrosion/Irritation: Causes severe skin burns.

Serious Eye Damage/Irritation: Causes serious eye damage.

Inhalation: May cause respiratory irritation.

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines for assessing the hazards of

chemical substances.

2.3.1. OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
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Principle: This method is an alternative to the classical LD50 test, using fewer animals and

causing less suffering. It determines a dose that produces evident toxicity but not lethality.

Methodology:

A single sex (usually female rats) is used.

A sighting study is performed with a single animal to determine the appropriate starting

dose.

In the main study, a group of animals (typically 5) is dosed at one of the fixed dose levels

(5, 50, 300, or 2000 mg/kg).

Animals are observed for signs of toxicity and mortality for at least 14 days.

Based on the outcome, the substance is classified into one of the GHS categories.

2.3.2. OECD Guideline 404: Acute Dermal Irritation/Corrosion

Principle: This test evaluates the potential of a substance to cause skin irritation or corrosion.

Methodology:

The test substance is applied to a small area of the skin of a single animal (typically a

rabbit).

The treated area is covered with a gauze patch for a 4-hour exposure period.

After exposure, the substance is removed, and the skin is observed for erythema

(redness) and edema (swelling) at specified intervals over 14 days.

If corrosive effects are not observed, the test may be repeated on additional animals to

confirm the results.

2.3.3. OECD Guideline 405: Acute Eye Irritation/Corrosion

Principle: This guideline assesses the potential of a substance to cause eye irritation or

damage.
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Methodology:

A single dose of the test substance is applied to the conjunctival sac of one eye of a single

animal (typically a rabbit). The other eye serves as a control.

The eye is examined for effects on the cornea, iris, and conjunctiva at specified intervals

(1, 24, 48, and 72 hours) and daily thereafter for up to 21 days.

If no severe irritation or corrosion is observed, the test may be confirmed on up to two

additional animals.

Reactivity and Stability
Reactivity: Dimethyl acetylenedicarboxylate is a highly reactive compound. It is a potent

dienophile in Diels-Alder reactions and a strong Michael acceptor. It can undergo violent

reactions with strong oxidizing agents, strong acids, strong alkalis, and strong reducing

agents.

Stability: The compound is stable under normal laboratory conditions but is sensitive to light.

Visualizations of Key Processes
The following diagrams illustrate important reactions and workflows involving dimethyl
acetylenedicarboxylate.
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Caption: Diels-Alder reaction of DMAD with cyclopentadiene.
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Caption: Michael addition of an amine to DMAD.
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Caption: Synthesis workflow for dimethyl acetylenedicarboxylate.

Conclusion
Dimethyl acetylenedicarboxylate is an indispensable reagent in modern organic synthesis,

offering a pathway to a diverse range of molecular architectures. However, its high reactivity is

accompanied by significant hazards that demand rigorous safety protocols. A thorough

understanding of its physical properties is essential for designing and executing experiments

safely and efficiently. Researchers, scientists, and drug development professionals must

adhere to strict safety guidelines, including the use of appropriate personal protective

equipment, to mitigate the risks associated with this valuable yet hazardous compound. By

following the information outlined in this guide, users can harness the synthetic potential of

dimethyl acetylenedicarboxylate while ensuring a safe laboratory environment.

To cite this document: BenchChem. [Dimethyl Acetylenedicarboxylate: A Comprehensive
Technical Guide to Physical Properties and Hazards]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b127807#dimethyl-
acetylenedicarboxylate-physical-properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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